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molecular formula C16H24ClN3O5 B605582 2-Methylpropyl 5-chloro-3-(hexylcarbamoyl)-2,6-dioxopyrimidine-1-carboxylate CAS No. 1502027-70-4

2-Methylpropyl 5-chloro-3-(hexylcarbamoyl)-2,6-dioxopyrimidine-1-carboxylate

Cat. No. B605582
CAS RN: 1502027-70-4
M. Wt: 373.83
InChI Key: PBVLSEVDIRSYGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09428465B2

Procedure details

The title compound was obtained according to the procedure described for the synthesis of Example 24, starting from 5-chloro-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide (Example 3) (0.119 g, 0.431 mmol); 2.4 equivalents of isobutyl chloroformate were used herein. The crude was purified by column chromatography using a Teledyne ISCO apparatus (cyclohexane:EtOAc 85:15) to afford the title compound (0.047 g, 29%) as a white solid. 1H NMR (400 MHz, CDCl3): δ 0.89 (t, J=6.8 Hz, 3H), 1.01 (d, J=6.7 Hz, 6H), 1.28-1.38 (m, 6H), 1.57-1.64 (m, 2H), 2.11 (h, J=6.7 Hz, 1H), 3.39 (td, J=7.1, 5.5, 2H), 4.26 (d, J=6.6, 2H), 8.62 (s, 1H), 8.80 (t, J=4.9 Hz, 1H). 13C NMR (101 MHz, CDCl3): δ 14.12, 18.89 (2C), 22.63, 26.58, 27.81, 29.19, 31.48, 41.77, 76.77, 111.14, 135.14, 148.40, 148.58, 149.20, 156.04. MS (ESI) m/z: 391 [M-NH4]+.
Name
5-chloro-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide
Quantity
0.119 g
Type
reactant
Reaction Step One
Name
isobutyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
29%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:3](=[O:18])[NH:4][C:5](=[O:17])[N:6]([C:8]([NH:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16])=[O:9])[CH:7]=1.Cl[C:20]([O:22][CH2:23][CH:24]([CH3:26])[CH3:25])=[O:21]>>[Cl:1][C:2]1[C:3](=[O:18])[N:4]([C:20]([O:22][CH2:23][CH:24]([CH3:26])[CH3:25])=[O:21])[C:5](=[O:17])[N:6]([C:8](=[O:9])[NH:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16])[CH:7]=1

Inputs

Step One
Name
5-chloro-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide
Quantity
0.119 g
Type
reactant
Smiles
ClC=1C(NC(N(C1)C(=O)NCCCCCC)=O)=O
Step Two
Name
isobutyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC(=O)OCC(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
described for the synthesis of Example 24
CUSTOM
Type
CUSTOM
Details
The crude was purified by column chromatography

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=CN(C(N(C1=O)C(=O)OCC(C)C)=O)C(NCCCCCC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.047 g
YIELD: PERCENTYIELD 29%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.